Cas no 2228459-70-7 (4-(4-chloro-1-methyl-1H-imidazol-5-yl)butan-2-ol)

• Product Name: 4-(4-chloro-1-methyl-1H-imidazol-5-yl)butan-2-ol
• CAS No: 2228459-70-7
• MF: C₈H₁₃ClN₂O
• MW: 188.654620885849
• CID: 5974461
• PubChem ID: 165716684
• Update Time: 2025-06-28

4-(4-chloro-1-methyl-1H-imidazol-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-1-methyl-1H-imidazol-5-yl)butan-2-ol
• EN300-1992041
• 2228459-70-7

• Inchi： 1S/C8H13ClN2O/c1-6(12)3-4-7-8(9)10-5-11(7)2/h5-6,12H,3-4H2,1-2H3
• InChI Key： YUGQQYAEIRDYIS-UHFFFAOYSA-N
• SMILES： ClC1=C(CCC(C)O)N(C)C=N1

Computed Properties

• Exact Mass: 188.0716407g/mol
• Monoisotopic Mass: 188.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Additional information on 4-(4-chloro-1-methyl-1H-imidazol-5-yl)butan-2-ol

4-(4-Chloro-1-methyl-1H-imidazol-5-yl)butan-2-ol: A Comprehensive Overview

The compound 4-(4-chloro-1-methyl-1H-imidazol-5-yl)butan-2-ol (CAS No. 2228459-70-7) is a chemically synthesized organic molecule with a unique structure and diverse applications. This compound belongs to the class of imidazole derivatives, which are widely studied for their potential in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a butanediol backbone substituted with a 4-chloroimidazole ring at the 5-position, making it a valuable intermediate in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(4-chloro-1-methyl-1H-imidazol-5-yl)butan-2-ol through various routes, including nucleophilic substitution and coupling reactions. These methods have improved the scalability and cost-effectiveness of producing this compound, making it more accessible for industrial applications. Researchers have also explored the stereochemistry of this compound, revealing its potential as a chiral building block in asymmetric synthesis.

The imidazole ring in this compound plays a crucial role in its reactivity and functionality. The presence of the chlorine substituent at the 4-position enhances the electron-withdrawing effects, making the molecule more susceptible to electrophilic attacks. This property has been exploited in the development of new drug candidates targeting various biological pathways. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities, paving the way for future therapeutic applications.

In addition to its pharmaceutical potential, 4-(4-chloro-1-methyl-1H-imidazol-5-yl)butan-2-ol has found applications in material science as a precursor for advanced polymers and coatings. Its ability to form stable bonds with other functional groups makes it an ideal candidate for developing high-performance materials with tailored properties. Recent research has focused on optimizing its polymerization conditions to achieve better control over molecular weight and chain architecture.

From an environmental perspective, understanding the degradation pathways of 4-(4-chloro-1-methyl-1H-imidazol-5-yli butan -2 -ol is essential for assessing its ecological impact. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. This knowledge is critical for designing sustainable chemical processes that minimize environmental footprint.

Furthermore, computational chemistry tools have been employed to study the electronic structure and reactivity of this compound at the molecular level. Density functional theory (DFT) calculations have provided insights into its bonding characteristics and reaction mechanisms, aiding in the design of more efficient synthetic routes and applications.

In conclusion, 4-(4-chloro -1 -methyl -1 H -imidazol -5 -yl ) butan -2 -ol (CAS No. 2228459 -70 -7) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, make it a subject of continued research interest. As scientific understanding deepens, this compound is expected to contribute even more to the advancement of modern chemistry and related fields.